2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide

• Molecular Formula: C18H14ClN5O2S
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C18H14ClN5O2S/c1-11-8-14(6-7-15(11)19)26-9-16(25)21-13-4-2-12(3-5-13)17-23-24-10-20-22-18(24)27-17/h2-8,10H,9H2,1H3,(H,21,25)
• InChI Key: WCXDBYVCWWKXPS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=C(C=C2)C3=NN4C=NN=C4S3)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide has significant biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, while in vivo studies have shown its potential as an anticancer agent. Additionally, this compound has been investigated for its potential as a drug delivery system due to its unique chemical properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide in lab experiments include its potential as an anticancer agent, drug delivery system, and material science applications. However, the limitations of using this compound include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide. These include further investigation into its potential as an anticancer agent, drug delivery system, and material science applications. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide involves the reaction of 4-chloro-3-methylphenol with 2-chloroacetyl chloride in the presence of a base to form 2-(4-chloro-3-methylphenoxy)acetophenone. This intermediate is then reacted with 4-(1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline in the presence of a catalyst to form the final product.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies indicating its ability to inhibit the growth of cancer cells. In pharmacology, this compound has been investigated for its potential as a drug delivery system due to its unique chemical properties. In material science, this compound has been studied for its potential applications in the development of new materials with improved properties.